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Compound of Interest

Compound Name:
(1-Methylpiperidin-4-

yl)methanamine hydrochloride

CAS No.: 1185296-75-6

Cat. No.: B12100261

Get Quote

Executive Summary
4-(Aminomethyl)-1-methylpiperidine (CAS: 7149-42-0) is a bifunctional heterocyclic building

block critical in modern drug discovery, particularly for synthesizing G-protein coupled receptor

(GPCR) ligands and indole-carboxamide viral inhibitors.[1][2][3] Its structure features a primary

amine (nucleophilic handle) and a tertiary cyclic amine (solubility/basicity modulator).[2][3][4]

While an invaluable scaffold, this molecule presents a dual-threat hazard profile: it is both

corrosive (causing irreversible tissue damage) and flammable (flash point ~39–50°C).[1][2][3]

This guide synthesizes physicochemical data with rigorous handling protocols to ensure

operational safety without compromising experimental throughput.

Vital Statistics & Physicochemical Profile[1][2][3][4]
[5]
The following data aggregates experimental values from multiple authoritative sources to

establish a baseline for handling.
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Property Value Technical Note

CAS Number 7149-42-0

Distinct from non-methylated

analog (CAS 7144-05-0).[1][2]

[3]

Formula C₇H₁₆N₂
Molecular Weight: 128.22

g/mol .[1][3][4]

Physical State Liquid
Colorless to light yellow;

amine-like odor.[1][3][4]

Boiling Point ~160°C (Atmospheric)
Exp.[3][4] Value: 83°C @ 48

mmHg [1].[1][3][4]

Flash Point 39°C – 50°C

Flammable Liquid (Cat 3).[3][4]

Vapor ignition risk exists at

ambient lab temps [1, 2].[2][3]

[4][5]

Density 0.90 – 0.91 g/mL Lighter than water.[3][4]

Basicity High (pKa ~10)

Rapidly absorbs atmospheric

CO₂ (carbamate formation).[2]

[3][4]

Solubility Miscible in water Exothermic dissolution.[3][4]

Comprehensive Hazard Analysis
Mechanism of Toxicity (Corrosivity)
GHS Classification: Skin Corrosion Category 1B (H314).[3][4][5] Unlike simple irritants, 4-

(Aminomethyl)-1-methylpiperidine causes alkaline hydrolysis of protein and saponification of

lipids in human tissue.[1][2][3]

The Threat: The primary amine attacks cell membrane lipids, while the high pH causes

liquefactive necrosis.[1][4] This allows the chemical to penetrate deeper into tissue even after

surface washing.[2][3][4]
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Ocular Risk: Contact with eyes can cause permanent corneal opacification and blindness

(Eye Dam. 1).[3][4]

Flammability & Vapor Dynamics
GHS Classification: Flammable Liquid Category 3 (H226).[3][4]

With a flash point as low as 39°C (102°F), the liquid can evolve ignitable vapors near hot

plates, heating mantles, or static discharge sources.[1][2][4]

Vapor Density: Heavier than air.[1][3][4] Vapors may travel along bench surfaces to distant

ignition sources.[2][3][4]

Operational Handling Protocol
Engineering Controls

Primary Barrier: All transfers and reactions must occur within a certified chemical fume hood

with a face velocity of 80–100 fpm.[1][3][4]

Inert Atmosphere: Due to hygroscopicity and CO₂ sensitivity, store and handle under

Nitrogen or Argon.[1][2][4]

Static Control: Ground and bond containers during transfer, especially when using metal

drums.

Personal Protective Equipment (PPE) Matrix
Standard latex gloves are insufficient for diamines.[3][4]
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PPE Component Specification Rationale

Hand Protection (Splash) Nitrile (Double gloved)

Minimum 5 mil thickness.[1][2]

[3] Change immediately upon

splash.[2][3][4]

Hand Protection (Immersion) Butyl Rubber or Laminate

Required for spill cleanup or

prolonged handling.[3][4]

Amines permeate nitrile

rapidly.[2][3][4]

Eye Protection
Chemical Goggles + Face

Shield

Safety glasses do not protect

against corrosive splashes or

vapors.[3][4]

Body Protection Flame-Resistant Lab Coat
Synthetic fibers (polyester) can

melt into skin if ignited.[2][3][4]

Visual Workflow: Safety Decision Matrix

Critical WarningTask: Handle 4-(Aminomethyl)-1-methylpiperidine Assessment:
Volatile & Corrosive

Engineering Control:
Fume Hood REQUIRED

Inert Gas Blanket

Flash Point ~39°C
Keep away from Heat Sources

PPE Selection:
- Goggles + Face Shield
- Butyl/Nitrile (Double)

- FR Lab Coat

Execution:
Transfer via Syringe/Cannula

Avoid Open Pouring

Disposal:
Basic Waste Stream

NO Oxidizers

Click to download full resolution via product page

Figure 1: Operational workflow emphasizing the hierarchy of controls for handling flammable

corrosive amines.

Emergency Response Protocols
Exposure Response (Self-Validating Steps)
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The "Self-Validating" aspect means the protocol includes checks to ensure the action is

working (e.g., checking pH).[1][2][3][4]

Skin Contact:

Action: Immediately flush with water for 15 minutes.[1][3][4]

Validation: Do not stop until the "soapy" feeling (tissue liquefaction) is gone.[3][4]

Contraindication: Do not use vinegar (acid) to neutralize on skin; the exotherm can cause

thermal burns on top of chemical burns.[3][4]

Eye Contact:

Action: Force eyelids open and flush with eyewash station.[1][3][4]

Time: Minimum 15 minutes. Seconds count to prevent blindness.[2][3][4]

Inhalation:

Action: Move to fresh air immediately. If breathing is labored, oxygen should be

administered by trained personnel.[1][2][3][4]

Spill Management Logic
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Spill Detected

Assess Size

Small (<50mL)
Inside Hood

Large (>50mL)
Or Outside Hood

Absorb with
Dry Sand/Vermiculite

(Do NOT use paper towels)

EVACUATE LAB
Call EHS/Fire Dept

Collect & Label
'Flammable Corrosive'

NOTE: Paper towels may ignite
due to exotherm/flammability

Click to download full resolution via product page

Figure 2: Decision logic for spill containment. Note the prohibition of combustible absorbents

(paper) due to flammability risks.[2][3]

Synthesis Context & Stability
Reactivity Profile

Nucleophilicity: The primary amine (aminomethyl group) is highly nucleophilic and will react

rapidly with electrophiles (acid chlorides, anhydrides, alkyl halides).[1][2][4]

Exotherm Warning: Reactions with acid chlorides release HCl and significant heat.[1][3][4]

Always cool the reaction vessel (0°C) and add the electrophile dropwise to control the

exotherm and prevent vapor generation.

Scavenging: The tertiary amine (N-methyl piperidine ring) can act as an internal base (HCl

scavenger), but an external base (TEA/DIPEA) is often still required to drive reactions to
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completion.[1][2][3]

Storage[1][2][3][4][7]
Conditions: Store in a cool, dry place (<25°C).

Incompatibility: Segregate from Strong Oxidizers (fire risk) and Acids (violent reaction).[3][4]

Shelf Life: Re-test purity every 6 months; degradation is usually signaled by yellow/brown

discoloration.

References
PubChem. (2024).[2][3][4] Compound Summary: 4-(Aminomethyl)-1-methylpiperidine.[1][2]

[3][6] National Library of Medicine.[2][3][4] [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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Contact
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